Cas no 2228302-26-7 (3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine
• CAS No: 2228302-26-7
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6034846
• PubChem ID: 165631548
• Update Time: 2025-09-23

3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine
• 2228302-26-7
• EN300-1948463

• Inchi： 1S/C7H10F2N2O/c1-5-6(4-11-12-5)7(8,9)2-3-10/h4H,2-3,10H2,1H3
• InChI Key： SZYANDNBDNTCOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NOC=1C)(CCN)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Additional information on 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228302-26-7)

The compound 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228302-26-7) is a fluorinated organic molecule featuring a unique combination of functional groups, including a difluoromethyl moiety and a 5-methyl-1,2-oxazole heterocycle. This structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it a valuable candidate for optimizing bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly intrigued by the role of 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine in modulating biological activity, as evidenced by its frequent appearance in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its CAS No. 2228302-26-7 serves as a critical identifier for regulatory and sourcing purposes, ensuring precise communication across scientific and industrial communities.

The synthesis of 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine typically involves multi-step organic transformations, including fluorination reactions and heterocyclic coupling. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to improve yield and scalability. These innovations align with the growing emphasis on green chemistry and sustainable synthesis, addressing environmental concerns while maintaining high efficiency.

From a commercial perspective, the compound's relevance extends to high-throughput screening libraries and fragment-based drug design. Its oxazole ring contributes to hydrogen-bonding interactions, a feature often exploited in structure-activity relationship (SAR) studies. Furthermore, the difluoro group's electron-withdrawing properties can influence pharmacokinetic profiles, a topic frequently searched by professionals in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Emerging trends in precision medicine and bioconjugation have also spotlighted CAS No. 2228302-26-7 as a potential linker or payload in antibody-drug conjugates (ADCs). Its stability under physiological conditions and compatibility with click chemistry protocols make it a promising tool for targeted therapy development. These applications resonate with current searches on next-generation therapeutics and personalized treatment strategies.

In summary, 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine represents a multifaceted compound with broad utility in life sciences. Its CAS No. 2228302-26-7 ensures traceability, while its structural attributes align with cutting-edge research priorities. As innovation in fluorine chemistry and heterocyclic synthesis continues, this molecule is poised to play a pivotal role in addressing unmet medical and agricultural challenges.